Cas no 201789-32-4 (1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester)
201789-32-4 structure
Product Name:1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester
CAS No:201789-32-4
MF:C35H28O11
MW:624.590230941772
MDL:MFCD11865346
CID:240954
PubChem ID:11758629
Update Time:2025-07-28
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Tri-O-benzoyl-D-glucuronic Acid Methyl Ester
- 2,3,4-Tri-O-benzoyl-
- D-Glucopyranuronicacid, methyl ester, tetrabenzoate (9CI)
- methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate
- 2,3,4,4A,5,6-HEXAHYDRO-1H-PYRAZINO[1,2-A]QUINOXALINE
- Methyl(benzoyl-2,3,4-tri-O-benzoyl-D-glucopyranoside)uronate
- Methyl 1,2,3,4-Tetra-O-benzoyl-D-glucuronate
- AKOS032455846
- W-201760
- 1,?2,?3,?4-?Tetra-?O-?benzoyl-?D-?glucuronide Methyl Ester
- 2,3,4-Tri-O-benzoyl- alpha -D-glucuronic Acid Methyl Ester
- methyl (2S, 3S, 4S, 5R)-3, 4, 5, 6-tetrabenzoyloxyoxane-2-carboxylate
- D-Glucopyranuronic acid, methyl ester, tetrabenzoate
- CS-12899
- 201789-32-4
- Methyl 1,2,3,4-tetra-O-benzoyl-D-glucopyranuronate
- DTXSID60471914
- 1,2,3,4-Tetra-O-benzoyl-D-glucuronide methyl ester
- 1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester
-
- MDL： MFCD11865346
- Inchi： 1S/C35H28O11/c1-41-34(40)28-26(42-30(36)22-14-6-2-7-15-22)27(43-31(37)23-16-8-3-9-17-23)29(44-32(38)24-18-10-4-11-19-24)35(45-28)46-33(39)25-20-12-5-13-21-25/h2-21,26-29,35H,1H3/t26-,27-,28-,29+,35?/m0/s1
- InChI Key： YCSADDLHGRKXCS-NPWNUQMOSA-N
- SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 624.16300
- Monoisotopic Mass: 624.16316171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 46
- Rotatable Bond Count: 14
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 141Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 121-129°C
- Boiling Point: 732.9±60.0 °C at 760 mmHg
- Flash Point: 303.3±32.9 °C
- Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
- Stability/Shelf Life: Acid Sensitive, Temperature Sensitive
- PSA: 140.73000
- LogP: 4.41810
- Vapor Pressure: 0.0±2.4 mmHg at 25°C
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Refrigerator
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T767989-100mg |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 100mg |
$115.00 | 2023-05-17 | ||
| TRC | T767989-250mg |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 250mg |
$161.00 | 2023-05-17 | ||
| TRC | T767989-500mg |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 500mg |
$276.00 | 2023-05-17 | ||
| TRC | T767989-1g |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 1g |
$ 523.00 | 2023-09-05 | ||
| TRC | T767989-2.5g |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester |
201789-32-4 | 2.5g |
$1206.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y08185-250mg |
Methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate |
201789-32-4 | 95% | 250mg |
¥3879.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y08185-1g |
Methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate |
201789-32-4 | 95% | 1g |
¥9679.0 | 2023-09-05 | |
| Biosynth | MT07346-50 mg |
1,2,3,4-Tetra-O-benzoyl-a-D-glucuronide methyl ester |
201789-32-4 | 50mg |
$103.50 | 2023-01-03 | ||
| Biosynth | MT07346-100 mg |
1,2,3,4-Tetra-O-benzoyl-a-D-glucuronide methyl ester |
201789-32-4 | 100MG |
$195.00 | 2023-01-03 | ||
| Biosynth | MT07346-250 mg |
1,2,3,4-Tetra-O-benzoyl-a-D-glucuronide methyl ester |
201789-32-4 | 250MG |
$305.00 | 2023-01-03 |
1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
201789-32-4 (1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester) Related Products
- 22138-51-8((S)-Benzoyloxy-bernsteinsaeure)
- 29014-95-7(2,3,5,6-Tetrabenzoyl-1,4-Gluconolactone)
- 52514-33-7(1,4-Lactone,6-Me ester,3,5-dibenzoyl-Allaric acid)
- 827623-60-9(Heptanoic acid, 2,3-bis(benzoyloxy)-, ethyl ester, (2R,3S)-)
- 2777-92-6(((2S)-4c-Hydroxy-5t-methyl-(2rH)-tetrahydro-furfuryl)-trimethyl-ammonium; Di-O-p-toluoyl-Lg-hydrogentartrat)
- 104528-81-6(Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, (2R,3R)-rel-)
- 95174-39-3(Benzoyl-meso-weinsaeure)
- 6304-99-0(Dimethyl 2,3-dibenzoyloxybutanedioate)
- 391624-70-7(Butanedioic acid, 2,3-bis[(3-methylbenzoyl)oxy]-, (2S,3S)-)
- 76699-43-9((2r,3r)-2,3-bis(benzoyloxy)succinic Acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
